Cas no 1806977-47-8 (Ethyl 3,6-bis(trifluoromethyl)-2-formylbenzoate)

• Product Name: Ethyl 3,6-bis(trifluoromethyl)-2-formylbenzoate
• CAS No: 1806977-47-8
• MF: C₁₂H₈F₆O₃
• MW: 314.18054485321
• CID: 4964035
• Update Time: 2025-05-25

Ethyl 3,6-bis(trifluoromethyl)-2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,6-bis(trifluoromethyl)-2-formylbenzoate

• Inchi： 1S/C12H8F6O3/c1-2-21-10(20)9-6(5-19)7(11(13,14)15)3-4-8(9)12(16,17)18/h3-5H,2H2,1H3
• InChI Key： IYZMPRBIEMZVGF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(F)(F)F)=C(C=O)C=1C(=O)OCC)(F)F

Computed Properties

• Exact Mass: 314.03776309 g/mol
• Monoisotopic Mass: 314.03776309 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 314.18
• XLogP3: 3.4
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3,6-bis(trifluoromethyl)-2-formylbenzoate

Ethyl 3,6-bis(trifluoromethyl)-2-formylbenzoate (CAS No. 1806977-47-8): A Versatile Intermediate in Modern Chemical Synthesis

Ethyl 3,6-bis(trifluoromethyl)-2-formylbenzoate, identified by its CAS number 1806977-47-8, is a significant compound in the realm of organic chemistry and pharmaceutical synthesis. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its utility as a key intermediate in the development of various high-value chemical products. The presence of multiple trifluoromethyl groups and a formyl functional group imparts unique reactivity and stability, making it a valuable building block for synthetic chemists.

The Ethyl 3,6-bis(trifluoromethyl)-2-formylbenzoate molecule exhibits a distinct set of properties that make it particularly useful in pharmaceutical applications. The trifluoromethyl groups enhance the lipophilicity and metabolic stability of the compound, which is a critical factor in drug design. Additionally, the formyl group serves as a versatile handle for further functionalization, enabling the synthesis of more complex molecules. These attributes have positioned this compound as a cornerstone in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the applications of halogenated aromatic compounds in medicinal chemistry. The< strong>Ethyl 3,6-bis(trifluoromethyl)-2-formylbenzoate, with its dual functionality, has been explored in various synthetic pathways leading to bioactive molecules. For instance, studies have demonstrated its role in the preparation of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The< strong>trifluoromethyl-substituted benzofuran derivatives derived from this compound have shown promising results in preclinical trials, highlighting its potential as a pharmacophore.

The< strong>Ethyl 3,6-bis(trifluoromethyl)-2-formylbenzoate also finds utility in materials science, particularly in the synthesis of liquid crystals and organic semiconductors. The electron-withdrawing nature of the< strong>trifluoromethyl groups influences the electronic properties of these materials, making them suitable for optoelectronic applications. Researchers have leveraged this compound to develop novel polymers with enhanced thermal stability and optical characteristics.

The synthesis of< strong>Ethyl 3,6-bis(trifluoromethyl)-2-formylbenzoate involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the bromination of commercially available benzoic acid derivatives followed by protection and subsequent introduction of< strong>trifluoromethyl groups via metal-catalyzed cross-coupling reactions. The final step involves formylation at the para position relative to the< strong>trifluoromethyl substituents using Vilsmeier-Haack conditions. This synthetic route underscores the importance of< strong>Ethyl 3,6-bis(trifluoromethyl)-2-formylbenzoate as a synthetic intermediate and showcases the advancements in catalytic chemistry.

The growing interest in fluorinated compounds stems from their unique physicochemical properties that improve drug efficacy and bioavailability. The< strong>Ethyl 3,6-bis(trifluoromethyl)-2-formylbenzoate, with its extensive fluorination pattern, exemplifies how strategic incorporation of fluorine atoms can modulate molecular interactions with biological targets. This has led to an increased focus on developing efficient methods for fluorine incorporation into organic molecules.

In conclusion, Ethyl 3,6-bis(trifluoromethyl)-2-formylbenzoate (CAS No. 1806977-47-8) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its structural features and reactivity make it an indispensable tool for synthetic chemists seeking to develop innovative solutions for complex chemical challenges. As research continues to uncover new uses for this compound, its significance in modern chemical synthesis is poised to grow even further.